Cas no 140899-53-2 (2-Benzothiazolamine, 5-(methylsulfonyl)-)

• Product Name: 2-Benzothiazolamine, 5-(methylsulfonyl)-
• CAS No: 140899-53-2
• MF: C₈H₈N₂O₂S₂
• MW: 228.291318893433
• CID: 1299486
• Update Time: 2024-08-03

2-Benzothiazolamine, 5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, 5-(methylsulfonyl)-

• Inchi： 1S/C8H8N2O2S2/c1-14(11,12)5-2-3-7-6(4-5)10-8(9)13-7/h2-4H,1H3,(H2,9,10)
• InChI Key： SCHGKWPOYIHMRA-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(S(C)(=O)=O)C=C2N=C1N

Computed Properties

• Exact Mass: 228.00284
• Monoisotopic Mass: 228.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.518±0.06 g/cm3(Predicted)
• Boiling Point: 500.8±56.0 °C(Predicted)
• PSA: 73.05
• pka: 2.40±0.10(Predicted)